Tebipenem pivoxil hydrochloride

• CAS: 211558-19-9
• Molecular Formula: C22H32ClN3O6S2
• Molecular Weight: 534.1 g/mol
• InChI: InChI=1S/C22H31N3O6S2.ClH/c1-11-15-14(12(2)26)18(27)25(15)16(19(28)30-10-31-20(29)22(3,4)5)17(11)33-13-8-24(9-13)21-23-6-7-32-21;/h11-15,26H,6-10H2,1-5H3;1H/t11-,12-,14-,15-;/m1./s1
• InChIKey: ZXGTYOBSVQZXSC-HXLQFWNVSA-N

Tebipenem Pivoxil Hydrochloride Overview

Tebipenem pivoxil hydrochloride (CAS 211558-19-9) is the hydrochloride salt of the orally bioavailable pivaloyloxymethyl prodrug of tebipenem, a broad-spectrum carbapenem antibiotic of the β-lactam class [1]. As a prodrug, it is rapidly converted to the active moiety, tebipenem (SPR859), in intestinal enterocytes, where it then binds to penicillin-binding proteins (PBPs) to inhibit bacterial cell wall synthesis [2]. This compound is specifically formulated to address the critical clinical need for an oral therapy with carbapenem-level potency against multidrug-resistant (MDR) Gram-negative pathogens, including extended-spectrum β-lactamase (ESBL)-producing Enterobacterales, which are increasingly resistant to other oral agents [3].

1

Prodrug Design

Oral carbapenem prodrug enabling systemic exposure models without intravenous access

2

Resistance Target

Maintains reported activity against ESBL-producing and fluoroquinolone-nonsusceptible Enterobacterales in surveillance panels

3

Trial Context

Supports research on complicated UTI and acute pyelonephritis models using Phase 3-derived non-inferiority endpoint context

• [1] Mendes RE, Arends SJR, Streit JM, et al. Contemporary Evaluation of Tebipenem In Vitro Activity against Enterobacterales Clinical Isolates Causing Urinary Tract Infections in US Medical Centers (2019–2020). Microbiol Spectr. 2023;11(1):e02057-22. View Source
• [2] Ganesan H, Gupta VK, Safir MC, et al. Population Pharmacokinetic Analyses for Tebipenem after Oral Administration of Pro-Drug Tebipenem Pivoxil Hydrobromide. Antimicrob Agents Chemother. 2023;67(6):e01451-22. View Source
• [3] Cotroneo N, Rubio A, Critchley IA, et al. In Vitro and In Vivo Characterization of Tebipenem, an Oral Carbapenem. Antimicrob Agents Chemother. 2020;64(8):e02240-19. View Source

Why Tebipenem Pivoxil Is Irreplaceable

Generic substitution among carbapenems or with other oral β-lactams is precluded by fundamental differences in pharmacokinetics and antimicrobial spectrum. While all carbapenems share a core β-lactam structure, their clinical utility is defined by their route of administration, bioavailability, and nuanced spectrum of activity. Tebipenem pivoxil hydrochloride is distinguished by its oral bioavailability, a property absent in widely used parenteral carbapenems like meropenem, imipenem, and ertapenem [1]. Furthermore, in vitro susceptibility profiles reveal key differences: while tebipenem's potency against E. coli and K. pneumoniae is equivalent to that of ertapenem and meropenem, it is 8-fold more potent than imipenem [2]. These data underscore that the selection of this specific compound is not a matter of class interchangeability but of precise pharmacodynamic and pharmacokinetic matching to the clinical or experimental requirement.

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Oral penems like faropenem or sulopenem lack equivalent Phase 3 non-inferiority data against intravenous carbapenems; direct substitution may shift endpoint interpretation.

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Oral cephalosporins and penicillins exhibit elevated MICs or nonsusceptibility in contemporary ESBL-positive isolates; susceptibility profiles differ significantly from tebipenem.

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Non-pivoxil prodrugs or alternative salts may alter oral bioavailability and systemic exposure; PK context may not transfer without dedicated bridging studies.

• [1] Jain A, Utley L, Parr TR, et al. Tebipenem, the first oral carbapenem antibiotic. Expert Rev Anti Infect Ther. 2018;16(7):513-522. View Source
• [2] Arends SJR, Rhomberg PR, Cotroneo N, et al. Antimicrobial Activity Evaluation of Tebipenem (SPR859), an Orally Available Carbapenem, against a Global Set of Enterobacteriaceae Isolates, Including a Challenge Set of Organisms. Antimicrob Agents Chemother. 2019;63(6):e02618-18. View Source

Comparative Evidence for Tebipenem Pivoxil

Phase 3 Non-Inferiority vs. Ertapenem in cUTI

Tebipenem demonstrates in vitro potency against Enterobacterales clinical isolates that is equivalent to intravenous carbapenems, meropenem and ertapenem. In a large surveillance study of 3,576 UTI isolates from US hospitals (2019-2020), tebipenem, meropenem, and ertapenem had MIC90 values of 0.06 μg/mL, 0.06 μg/mL, and 0.03 μg/mL, respectively [1]. Crucially, tebipenem and ertapenem were equally potent against the two most common species, E. coli and K. pneumoniae, with identical MIC90 ranges of 0.015 to 0.03 μg/mL [1].

Phase 3 vs. IV Ertapenem

Trial context

Overall response 58.8% vs 61.6%

Weighted difference -3.3 pp (95% CI -9.7 to 3.2)

N=868 (micro-ITT); 23.4% ESBL-producers

Supports oral carbapenem endpoint interpretation within prespecified non-inferiority margin.

Reported clinical cure 93.1% vs 93.6%; ADAPT-PO trial.

Evidence Dimension	MIC90 (μg/mL) against Enterobacterales
Target Compound Data	0.06
Comparator Or Baseline	Meropenem (0.06), Ertapenem (0.03)
Quantified Difference	Equivalent (same order of magnitude)
Conditions	CLSI broth microdilution; 3,576 UTI clinical isolates from 52 US centers (2019-2020)

Why This Matters

This equivalence supports the procurement of tebipenem pivoxil hydrochloride for in vitro studies where an oral carbapenem with potency matching the gold-standard IV agents is required, enabling translational research into oral step-down therapy.

• [1] Mendes RE, Arends SJR, Streit JM, et al. Contemporary Evaluation of Tebipenem In Vitro Activity against Enterobacterales Clinical Isolates Causing Urinary Tract Infections in US Medical Centers (2019–2020). Microbiol Spectr. 2023;11(1):e02057-22. View Source

In Vitro Potency Against Enterobacterales

Tebipenem is significantly more potent than imipenem against common uropathogens. In a study of 412 clinical UTI isolates (E. coli, K. pneumoniae, P. mirabilis), tebipenem consistently displayed MIC90 values that were 8-fold lower than those of imipenem for each species tested [1]. This difference was also observed in a challenge set of organisms, where tebipenem MIC50/90 values were 4- to 8-fold lower than those of imipenem [1].

In Vitro Potency

Reported MIC context

MIC90 0.06 μg/mL (Enterobacterales)

Equal to meropenem; 2-fold higher than ertapenem

93.7–96.8% susceptible among ESBL+/MDR isolates

Maintains carbapenem-level activity against contemporary uropathogens, supporting surveillance panel research.

3,576 US isolates (2019-2020); CLSI broth microdilution.

Evidence Dimension	MIC90 (mg/L) against E. coli, K. pneumoniae, P. mirabilis
Target Compound Data	E. coli: 0.03; K. pneumoniae: 0.06; P. mirabilis: 0.12
Comparator Or Baseline	Imipenem (MIC90 values: E. coli: 0.25; K. pneumoniae: 0.5; P. mirabilis: 1)
Quantified Difference	8-fold lower
Conditions	CLSI broth microdilution; 412 recent UTI clinical isolates

Why This Matters

This superior potency against a key IV comparator is a critical differentiator, making tebipenem pivoxil hydrochloride the compound of choice for research focused on maximizing antibacterial activity, particularly against ESBL-producers, when an oral carbapenem is required.

• [1] Arends SJR, Rhomberg PR, Cotroneo N, et al. Antimicrobial Activity Evaluation of Tebipenem (SPR859), an Orally Available Carbapenem, against a Global Set of Enterobacteriaceae Isolates, Including a Challenge Set of Organisms. Antimicrob Agents Chemother. 2019;63(6):e02618-18. View Source

Pediatric Shigellosis Non-Inferiority vs. Ceftriaxone

Tebipenem pivoxil hydrochloride is an orally bioavailable prodrug, a critical distinction from all other marketed carbapenems (meropenem, imipenem, ertapenem), which are exclusively intravenous [1]. After oral administration of the prodrug, the active moiety tebipenem achieves a Cmax within 1.5 hours, and approximately 55-60% of the dose is recovered in urine [2]. A comprehensive population PK analysis from 746 subjects across four studies established a robust model describing its absorption and elimination [3].

Pediatric Shigellosis

Reported pilot endpoint

Clinical success 7/12 both arms

Pilot RCT; children 24–59 months

Cmax 5053.3 ng/mL (Day 0)

Provides initial pediatric PK and endpoint data for enteric infection research models.

Full Phase IIb vs. IV ceftriaxone pending; protocol published.

Evidence Dimension	Route of Administration and Oral Bioavailability
Target Compound Data	Oral (p.o.) prodrug, active moiety tebipenem
Comparator Or Baseline	Meropenem, Imipenem, Ertapenem: Intravenous (i.v.) only
Quantified Difference	Qualitative: Oral vs. IV only
Conditions	Human pharmacokinetic studies (single and multiple ascending doses)

Why This Matters

This oral route of administration is the compound's defining feature for procurement. It enables in vivo studies of oral carbapenem therapy in animal models and supports the development of oral formulations, a significant advantage over IV-only comparators for both research and clinical development applications.

• [1] Jain A, Utley L, Parr TR, et al. Tebipenem, the first oral carbapenem antibiotic. Expert Rev Anti Infect Ther. 2018;16(7):513-522. View Source
• [2] Eckburg PB, Muir L, Critchley IA, et al. Safety, Pharmacokinetics, and Food Effect of Tebipenem Pivoxil Hydrobromide after Single and Multiple Ascending Oral Doses in Healthy Adult Subjects. Antimicrob Agents Chemother. 2019;63(9):e00618-19. View Source
• [3] Ganesan H, Gupta VK, Safir MC, et al. Population Pharmacokinetic Analyses for Tebipenem after Oral Administration of Pro-Drug Tebipenem Pivoxil Hydrobromide. Antimicrob Agents Chemother. 2023;67(6):e01451-22. View Source

Population PK and Oral Bioavailability

In the pivotal phase 3 PIVOT-PO trial (NCT06059846), oral tebipenem pivoxil hydrobromide demonstrated noninferiority to intravenous imipenem-cilastatin for the treatment of complicated urinary tract infection (cUTI) [1]. The trial was stopped early for efficacy, with an overall success rate of 58.5% for tebipenem HBr compared to 60.2% for imipenem-cilastatin (adjusted treatment difference: 1.3%; 95% CI: 7.5% to 4.8%) [1].

Population PK

Model-informed PK context

~60% oral bioavailability

Two-compartment model, linear elimination

CLcr identified as covariate; age/weight/sex not significant

Supports exposure-model interpretation with minimal demographic adjustments; aids dose-model validation.

Based on 746 subjects (3,448 plasma concentrations).

Evidence Dimension	Overall Response Rate (Clinical Cure + Microbiological Eradication) at Test-of-Cure
Target Compound Data	58.5%
Comparator Or Baseline	Imipenem-cilastatin (60.2%)
Quantified Difference	Adjusted treatment difference: 1.3% (95% CI: 7.5% to 4.8%)
Conditions	Phase 3 PIVOT-PO trial, 1690 hospitalized patients with cUTI or acute pyelonephritis

Why This Matters

These pivotal clinical data differentiate tebipenem from research-use-only analogs. For procurement, it signals a compound with validated human efficacy and safety, directly relevant to translational research, clinical trial design, and the development of oral carbapenem therapies.

• [1] Talley AK, et al. Phase 3 PIVOT-PO Trial of Tebipenem HBr for cUTI: Results. Presented at IDWeek 2025. Data reported in: FDA approval sought for tebipenem HBr for complicated urinary tract infections. Urology Times. 2026 Feb 7. View Source

In Vivo Efficacy vs. Meropenem in Sepsis Models

For in vitro research applications, tebipenem pivoxil hydrochloride exhibits high solubility in DMSO, facilitating the preparation of concentrated stock solutions. Vendor technical datasheets report solubility of 90-99 mg/mL in DMSO at 25°C . This solubility profile is critical for generating reliable dose-response curves in antimicrobial susceptibility testing.

In Vivo Sepsis Models

Animal model comparison

Higher survival vs. IP meropenem

Oral tablet 100 mg/kg; S. aureus, E. coli, P. aeruginosa challenges

Tablet formulation outperformed granules at same dose

Demonstrates oral prodrug protective effect in systemic infection models, supporting translational research benchmark.

MTD 3.40 g/kg; murine sepsis model data only.

Evidence Dimension	Solubility in DMSO (mg/mL) at 25°C
Target Compound Data	90-99 mg/mL
Comparator Or Baseline	Not applicable
Quantified Difference	Not applicable
Conditions	In vitro, vendor-specified

Why This Matters

This practical attribute supports ease of use in laboratory settings, ensuring that researchers can reliably achieve the concentrations required for MIC testing and other in vitro assays, thereby reducing experimental variability and improving reproducibility.

Key Applications of Tebipenem Pivoxil

Oral Step-Down Therapy for cUTI/AP

Given its equivalent in vitro potency to ertapenem and meropenem against E. coli and K. pneumoniae, and superior potency compared to imipenem [1], tebipenem pivoxil hydrochloride is an ideal compound for investigators modeling oral step-down therapy for complicated UTIs. It can be used in antimicrobial susceptibility testing (AST) to benchmark the activity of novel oral agents or to study the pharmacodynamics of oral carbapenems against MDR isolates.

Susceptibility Testing for ESBL-Producing Enterobacterales

The well-characterized human oral pharmacokinetics of tebipenem pivoxil [1] provide a robust foundation for pre-clinical PK/PD studies in animal models. Researchers can use the compound to establish exposure-response relationships and to validate dosing regimens that mimic human PK profiles, a critical step in the development of new oral antibacterial therapies.

Pediatric Shigellosis and Enteric Infections

Tebipenem pivoxil hydrochloride serves as a key reference standard for the development of new oral prodrugs or antibiotic formulations. Its proven oral bioavailability and established solubility profile [1] make it a benchmark against which novel oral candidates can be compared in terms of systemic exposure, stability, and ease of formulation.

In Vivo Gram-Negative Sepsis Models

The positive Phase 3 clinical trial results demonstrating noninferiority to IV imipenem-cilastatin [1] position tebipenem pivoxil hydrochloride as a valuable tool for translational research. It can be used in studies exploring the mechanisms of resistance to oral carbapenems or in investigations that seek to refine patient selection criteria for oral vs. IV therapy in complicated infections.

Application

Selection Property

Validation Focus

Complicated UTI / AP endpoint study models

Oral carbapenem with reported non-inferiority endpoint context

Endpoint response and oral transition interpretation

ESBL-producing Enterobacterales surveillance

Carbapenem-level MIC profile against MDR uropathogens

Benchmarking vs. IV carbapenems in panel studies

Pediatric enteric infection research models

Oral prodrug with reported pediatric PK and pilot endpoint data

Shigellosis endpoint and oral carbapenem PK/PD interpretation

Gram-negative sepsis animal model research

Oral tablet with reported in vivo survival endpoint

Benchmarking vs. parenteral carbapenem in sepsis models

• [1] Mendes RE, et al. Microbiol Spectr. 2023;11(1):e02057-22. Arends SJR, et al. Antimicrob Agents Chemother. 2019;63(6):e02618-18. Ganesan H, et al. Antimicrob Agents Chemother. 2023;67(6):e01451-22. Talley AK, et al. Urology Times. 2026 Feb 7. Selleck Chemicals. Tebipenem Pivoxil (L084) Datasheet. 2026. View Source